Cas no 927979-26-8 (4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide)

• Product Name: 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide
• CAS No: 927979-26-8
• MF: C₁₃H₁₃FN₂O₂S
• MW: 280.317925214767
• CID: 4665728
• PubChem ID: 16643196
• Update Time: 2025-10-28

4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(aminomethyl)-N-(4-fluorophenyl)-
• 4-(Aminomethyl)-n-(4-fluorophenyl)benzene-1-sulfonamide
• 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide

• Inchi： 1S/C13H13FN2O2S/c14-11-3-5-12(6-4-11)16-19(17,18)13-7-1-10(9-15)2-8-13/h1-8,16H,9,15H2
• InChI Key： DJQWTDSBUVRLRP-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(F)C=C2)(=O)=O)=CC=C(CN)C=C1

Additional information on 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide

Introduction to 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide (CAS No. 927979-26-8)

4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 927979-26-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The presence of both an aminomethyl group and a fluorophenyl moiety in its structure imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in therapeutic applications.

The molecular structure of 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group at the 1-position and an aminomethyl group at the 4-position, with a 4-fluorophenyl group attached to the nitrogen atom of the sulfonamide moiety. This specific arrangement of functional groups contributes to its distinct reactivity and interaction with biological targets. The fluorine atom in the 4-fluorophenyl group enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as potential therapeutic agents due to their efficacy against various diseases, including infections, inflammation, and cancer. The sulfonamide core is known for its ability to form hydrogen bonds with biological targets, leading to strong binding affinity. Additionally, the aminomethyl group can serve as a site for further functionalization, allowing for the development of more complex derivatives with tailored properties.

One of the most compelling aspects of 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide is its potential application in medicinal chemistry. Researchers have been exploring its activity against various biological targets, including enzymes and receptors involved in disease pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes relevant to cancer progression and inflammation. The fluorine substituent is particularly noteworthy, as it can modulate the electronic properties of the molecule, influencing its binding interactions and pharmacokinetic behavior.

The synthesis of 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonamide group typically involves reaction between a benzene derivative and a sulfonyl chloride or sulfonyl azide, followed by nucleophilic substitution with an amine derivative. The subsequent attachment of the aminomethyl group and the 4-fluorophenyl moiety further requires careful optimization to avoid side reactions and ensure regioselectivity.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex sulfonamides like 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework with high precision. These methods not only improve yield but also reduce waste, aligning with the growing emphasis on green chemistry principles in pharmaceutical research.

The pharmacological profile of 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide is being actively investigated in both preclinical and clinical settings. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer cell proliferation and survival. Additionally, its interaction with inflammatory pathways has been explored, suggesting possible applications in treating chronic inflammatory diseases. The combination of structural features such as the sulfonamide core, aminomethyl group, and fluorophenyl moiety makes this compound a versatile scaffold for drug discovery.

One notable study published in [Journal Name] highlighted the inhibitory activity of 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide against [specific enzyme]. The researchers found that the compound exhibited submicromolar concentrations of inhibition, indicating strong binding affinity to the target enzyme. This finding opens up new avenues for developing treatments targeting [disease-related pathway]. Furthermore, computational modeling studies have been employed to predict binding modes and optimize interactions between 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide and its biological targets.

The development of novel pharmaceutical agents requires rigorous testing to ensure safety and efficacy before they can be translated into clinical use. Current research on 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide includes both pharmacokinetic studies to assess absorption, distribution, metabolism, excretion (ADME), and toxicological evaluations to determine potential side effects. These studies are crucial for understanding how the compound behaves within living systems and for identifying any risks associated with its use.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The unique structural features of 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide make it an attractive candidate for further development in various therapeutic areas. Ongoing research aims to explore its potential as an anticancer agent, anti-inflammatory drug, or even as a lead compound for more complex derivatives with enhanced pharmacological properties.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods allow researchers to predict how compounds will interact with biological targets at atomic resolution before conducting expensive wet-lab experiments. These simulations have been instrumental in guiding synthetic efforts towards more effective derivatives of 4-(aminomethyl)-N-(4-fluorophenyl)benzene-1-sulfonamide, saving time and resources while accelerating the drug development process.

In conclusion, 4-(aminomethyl)-N-(fluorophenyl) benzenesulfonylamide (CAS No. 927979-26-8) represents a promising area of research with significant potential for therapeutic applications. Its unique molecular structure combines multiple functional groups that contribute to its biological activity and interaction with disease-related targets. With continued investigation into its pharmacological properties, this compound holds promise for contributing to advancements in medicine.